Cas no 2171186-17-5 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid)

• Product Name: (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid
• CAS No: 2171186-17-5
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 6592709
• PubChem ID: 165759592
• Update Time: 2025-05-21

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid
• 2171186-17-5
• (3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}butanoic acid
• EN300-1548627

• Inchi： 1S/C25H23N3O5/c1-15(13-22(29)30)27-24(31)23-21(11-6-12-26-23)28-25(32)33-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-12,15,20H,13-14H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t15-/m1/s1
• InChI Key： HDKJPYLFWQBYLJ-OAHLLOKOSA-N
• SMILES： O(C(NC1=CC=CN=C1C(N[C@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 118Ų

Additional information on (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid

Compound CAS No. 2171186-17-5: (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid

The compound with CAS No. 2171186-17-5, known as (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}butanoic acid, is a highly specialized molecule with significant potential in the fields of organic synthesis and drug discovery. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyridine ring, and a butanoic acid moiety. The presence of these functional groups makes it a versatile building block for constructing bioactive molecules.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis, where they serve as protective groups to facilitate the assembly of complex peptide sequences. The pyridinyl component in this compound adds electronic diversity, potentially enhancing its ability to interact with biological targets such as enzymes or receptors. Additionally, the butanoic acid moiety introduces flexibility and hydrogen bonding capabilities, further expanding its utility in medicinal chemistry.

One of the most promising applications of this compound lies in its potential use as a precursor for targeted drug delivery systems. Researchers have explored the use of similar compounds in designing prodrugs that can be activated at specific sites within the body, minimizing off-target effects and improving therapeutic efficacy. The stereochemistry at the (3R) configuration is particularly important, as it can influence the compound's pharmacokinetics and bioavailability.

Furthermore, advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological systems. Molecular docking studies have revealed that the pyridinylformamido group can act as a binding motif for certain protein domains, suggesting its potential role in inhibiting enzymatic activity or modulating receptor function.

In terms of synthesis, this compound represents a pinnacle of modern organic chemistry techniques. The construction of such a molecule requires precise control over stereochemistry and functional group compatibility. Innovations in catalytic asymmetric synthesis have made it possible to achieve the desired (3R) configuration efficiently, ensuring high enantiomeric purity.

Looking ahead, ongoing research is focused on optimizing the properties of this compound for specific therapeutic applications. For instance, modifications to the Fmoc group or the pyridine ring could enhance its stability or selectivity when used in drug delivery systems or as a component of biologics.

In conclusion, CAS No. 2171186-17-5 represents a cutting-edge molecule with vast potential in drug discovery and organic synthesis. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop novel therapies and advanced materials.